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Introduction
cis-Vaccenoyl-CoA is a monounsaturated long-chain acyl-CoA that plays a significant role in

lipid metabolism. As an activated form of cis-vaccenic acid (18:1n-7), it serves as a key

intermediate in the biosynthesis of various lipid species, including phospholipids, triglycerides,

and ceramides.[1] Its involvement in fundamental cellular processes makes it a molecule of

interest in lipidomics, particularly in the study of metabolic disorders and cancer. This

application note provides an overview of the role of cis-Vaccenoyl-CoA in lipidomics, with a

focus on its application in cancer research, and includes detailed protocols for its analysis.

Application in Cancer Lipidomics
Recent studies have highlighted the importance of altered lipid metabolism in the progression

of cancer.[1][2] Specifically, the metabolism of monounsaturated fatty acids has been identified

as a hallmark of oncogenic transformation. cis-Vaccenic acid, and by extension cis-Vaccenoyl-
CoA, has been identified as a critical factor for the viability of prostate cancer cells.[1][2]

The production of cis-vaccenic acid is dependent on the enzyme Stearoyl-CoA Desaturase 1

(SCD1), which is frequently dysregulated in various cancers.[1][2] Inhibition of SCD1 leads to a

reduction in cis-vaccenic acid levels and a decrease in cancer cell viability. This effect can be

rescued by the supplementation of cis-vaccenic acid, underscoring the importance of the

pathway involving cis-Vaccenoyl-CoA in sustaining cancer cell proliferation.[1][2] This makes

the quantification of cis-Vaccenoyl-CoA and related metabolites a valuable tool in cancer
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lipidomics to understand disease progression and to evaluate the efficacy of novel therapeutic

strategies targeting lipid metabolism.

Signaling and Metabolic Pathways
cis-Vaccenoyl-CoA is involved in several key metabolic pathways. It is a product of fatty acid

elongation and desaturation and serves as a substrate for the synthesis of complex lipids.

Fatty Acid Elongation and Desaturation Pathway
The synthesis of cis-Vaccenoyl-CoA is intricately linked to the fatty acid elongation and

desaturation pathway. Palmitoyl-CoA (16:0-CoA) is desaturated by SCD1 to produce

Palmitoleoyl-CoA (16:1n-7-CoA). Subsequently, Palmitoleoyl-CoA is elongated by fatty acid

elongases (e.g., ELOVL5) to yield cis-Vaccenoyl-CoA (18:1n-7-CoA).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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